Cas no 2171938-05-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid
• CAS No: 2171938-05-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6219007
• PubChem ID: 165562331
• Update Time: 2025-05-26

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]hexanoic acid
• EN300-1504134
• 2171938-05-7

• Inchi： 1S/C26H32N2O5/c1-4-9-18(14-24(29)30)28-25(31)16(2)17(3)27-26(32)33-15-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,16-18,23H,4,9,14-15H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： GNHFJDGIGOROSB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NC(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid (CAS No. 2171938-05-7)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid (CAS No. 2171938-05-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring the 9H-fluoren-9-yl (Fmoc) protecting group, makes it a critical intermediate for constructing biologically active molecules. Researchers and industries value this compound for its role in solid-phase peptide synthesis (SPPS), where the Fmoc group ensures selective deprotection during multi-step reactions.

The growing demand for peptide-based therapeutics has spotlighted compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid. With the rise of personalized medicine and targeted drug delivery systems, this molecule’s ability to facilitate precise modifications in peptide chains aligns with current trends in bioconjugation and drug development. Its CAS No. 2171938-05-7 is frequently searched in academic databases, reflecting its relevance in proteomics and biochemical assays.

One of the key advantages of this compound is its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) environments. The 2-methylbutanamidohexanoic acid backbone provides structural stability, while the Fmoc-protected amino group ensures efficient coupling reactions. These properties address common challenges in peptide synthesis, such as side-chain interference and racemization, making it a preferred choice for researchers.

In the context of green chemistry, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid is also notable for its potential in reducing waste during synthesis. The Fmoc group’s cleavage under mild conditions minimizes the use of harsh reagents, aligning with sustainability goals. This aspect resonates with laboratories aiming to adopt eco-friendly protocols without compromising yield or purity.

Furthermore, the compound’s applications extend to antibody-drug conjugates (ADCs) and diagnostic probes, where its modular design enables tailored modifications. As the pharmaceutical industry explores next-generation biologics, the versatility of CAS No. 2171938-05-7 positions it as a pivotal tool for innovation. Its mention in patent filings and research papers underscores its role in advancing biopharmaceutical formulations.

For quality assurance, analytical techniques like HPLC and mass spectrometry are employed to verify the purity of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid. These methods ensure compliance with stringent regulatory standards, a priority for GMP manufacturing. The compound’s stability under controlled storage conditions further enhances its reliability for long-term research projects.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid (CAS No. 2171938-05-7) embodies the intersection of chemical innovation and biomedical progress. Its multifaceted applications, from peptide engineering to sustainable synthesis, make it indispensable in modern laboratories. As scientific inquiries evolve, this compound will likely remain at the forefront of cutting-edge research.